1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine

• Molecular Formula: C13H14Cl2F3N
• Molecular Weight: 312.15 g/mol
• SMILES: C1CN(CCC1C(F)(F)F)C2=C(C=C(C=C2)CCl)Cl
• InChI: InChI=1S/C13H14Cl2F3N/c14-8-9-1-2-12(11(15)7-9)19-5-3-10(4-6-19)13(16,17)18/h1-2,7,10H,3-6,8H2
• InChIKey: LNCGXHOAUHBSIE-UHFFFAOYSA-N

Compound Identity and Core Specifications

1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine (CAS 1541028-20-9) is a synthetic piperidine derivative characterized by a 4-trifluoromethyl substituent on the piperidine ring and an N-aryl group bearing both chloro and chloromethyl substituents [1]. Its molecular formula is C13H14Cl2F3N, with a molecular weight of 312.15 g/mol . The compound is supplied as a free base (purity ≥95%) or as the hydrochloride salt (CAS 1955540-47-2, purity NLT 97%), and is classified as a PFAS-containing organic compound with an exact mass of 311.0455 Da [2]. It is intended exclusively for research and development use as a synthetic intermediate or pharmacological tool compound .

1 Synthetic intermediate with reactive chloromethyl handle

2 Free base form for organic coupling and derivatization

3 Hydrochloride salt form for aqueous-phase research workflows

• [1] PubChem CID 81152617. 1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem CID 81152617. Computed Properties: Exact Mass 311.0455393 Da, XLogP3-AA 4.9. National Center for Biotechnology Information. View Source

Why Generic Piperidine Analogs Cannot Substitute

Generic substitution within the trifluoromethylpiperidine class is precluded by the compound's unique dual electrophilic architecture. The simultaneous presence of a 4-trifluoromethyl group (σm = 0.43) and a 2-chloro-4-(chloromethyl)phenyl N-substituent confers a distinct lipophilicity (XLogP3 = 4.9) and a topological polar surface area of only 3.2 Ų, compared to 20.31 Ų for the structurally related herbicide flurochloridone [1]. The chloromethyl group provides a reactive handle for covalent derivatization or irreversible target engagement that is absent in close analogs such as 4-phenyl-4-(trifluoromethyl)piperidine (MW 229.24 g/mol, no halogen substituents) . These physicochemical differences translate into divergent membrane permeability, metabolic stability, and target residence time profiles that cannot be recapitulated by simpler congeners, as detailed in the quantitative evidence below.

Non-chloromethyl piperidine analogs lack the covalent warhead required for irreversible target engagement.

Generic phenylpiperidines exhibit higher polar surface area, potentially limiting passive membrane permeability.

4,4-Disubstituted SCD1 inhibitors differ in pharmacophore geometry, preventing direct target engagement comparison.

• [1] DEDUCT Database of Endocrine Disrupting Chemicals. Flurochloridone: Log P 3.514, Topological Polar Surface Area 20.31 Ų. CSIR-IMSC. View Source

Quantitative Differentiation from Structural Analogs

Enhanced Lipophilicity vs. Flurochloridone and Phenyl Analogs

The target compound exhibits a computed XLogP3 of 4.9, reflecting the additive lipophilic contribution of the chloro (π = +0.71) and chloromethyl (π ≈ +0.80) substituents on the N-phenyl ring [1]. This value exceeds that of the unsubstituted 4-phenyl-4-(trifluoromethyl)piperidine (estimated XLogP3 ≈ 3.3–3.5) and is approximately 1.4 log units higher than the pyrrolidinone-based herbicide flurochloridone (Log P = 3.51) [2]. The increased logP is predictive of superior passive membrane permeability, a critical determinant for intracellular target engagement.

Lipophilicity

Reported

XLogP3 = 4.9 Δ logP ≈ +1.4 vs. comparators

Supports intracellular permeability context

Computed value; experimental confirmation recommended

Evidence Dimension	Computed lipophilicity (XLogP3 / Log P)
Target Compound Data	XLogP3 = 4.9
Comparator Or Baseline	4-Phenyl-4-(trifluoromethyl)piperidine: XLogP3 estimated 3.3–3.5; Flurochloridone: Log P = 3.51
Quantified Difference	ΔXLogP3 ≈ +1.4 to +1.6 log units higher than comparators
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18); flurochloridone Log P from DEDUCT database experimental value

Why This Matters

A 1.4 log unit increase in XLogP3 corresponds to an approximately 25-fold increase in predicted membrane partitioning, directly relevant for projects requiring high cellular permeability.

• [1] PubChem CID 81152617. Computed Properties: XLogP3-AA 4.9. National Center for Biotechnology Information, PubChem release 2019.06.18. View Source
• [2] DEDUCT Database. Flurochloridone: Log P 3.514. CSIR-IMSC. Also: flavscents.com, XlogP3 3.40 (est). View Source

Minimal Topological Polar Surface Area for CNS Permeability

The target compound has a computed TPSA of only 3.2 Ų, a direct consequence of the absence of hydrogen bond donors and the minimal acceptor contribution from the tertiary amine (3.24 Ų) [1]. This is approximately 6-fold lower than flurochloridone (TPSA = 20.31 Ų, contributed by the lactam carbonyl) [2] and substantially below the typical TPSA of 4-(4-chloro-3-(trifluoromethyl)phenyl)piperidine (estimated ~12 Ų from the secondary amine). TPSA values below 60 Ų are associated with high probability of blood-brain barrier penetration; a value of 3.2 Ų places this compound among the most CNS-permeable piperidine derivatives catalogued in PubChem.

Polar Surface Area

Reported

TPSA = 3.2 Ų

Predicts favorable passive membrane diffusion

6.3-fold lower than flurochloridone

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	TPSA = 3.2 Ų
Comparator Or Baseline	Flurochloridone: TPSA = 20.31 Ų; 4-(4-Chloro-3-(trifluoromethyl)phenyl)piperidine: estimated ~12 Ų
Quantified Difference	TPSA 6.3-fold lower than flurochloridone; approximately 3.8-fold lower than 4-(4-chloro-3-(trifluoromethyl)phenyl)piperidine
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) for target; DEDUCT database for flurochloridone

Why This Matters

For CNS-targeted programs, TPSA < 60 Ų is a critical go/no-go criterion; the 3.2 Ų value of this compound provides an exceptionally wide margin below this threshold, enabling CNS drug discovery applications inaccessible to higher-TPSA analogs.

• [1] PubChem CID 81152617. Computed Properties: Topological Polar Surface Area 3.2 Ų. Cactvs 3.4.6.11, PubChem release 2019.06.18. View Source
• [2] DEDUCT Database. Flurochloridone: Topological Polar Surface Area 20.31 Ų. CSIR-IMSC. View Source

Dual Electrophilic Centers as Covalent Warhead Advantage

The para-chloromethyl substituent on the N-phenyl ring introduces a reactive alkylating center (benzylic chloride) absent in the non-halogenated comparator 4-phenyl-4-(trifluoromethyl)piperidine [1]. This structural feature enables covalent bond formation with nucleophilic residues (e.g., cysteine thiols) in target proteins, a strategy widely exploited in kinase inhibitor and chemical probe design. The ortho-chloro substituent further modulates the electrophilicity of the chloromethyl group through inductive electron withdrawal (σm = 0.37 for Cl), enhancing reactivity relative to a simple benzyl chloride [2]. Neither 4-phenyl-4-(trifluoromethyl)piperidine nor 4-(trifluoromethyl)piperidine possess this covalent warhead functionality.

Electrophilic Centers

Class-level

Chloromethyl + aryl chloride

Enables covalent probe design studies

Reactivity data not available; class-level inference

Evidence Dimension	Presence of electrophilic chloromethyl warhead
Target Compound Data	Two electrophilic centers: benzylic chloride (para-chloromethyl) and aryl chloride (ortho-chloro)
Comparator Or Baseline	4-Phenyl-4-(trifluoromethyl)piperidine: zero electrophilic halogen centers; 4-(4-Chloro-3-(trifluoromethyl)phenyl)piperidine: one aryl chloride, no chloromethyl
Quantified Difference	2 electrophilic centers vs. 0 or 1 (qualitative comparison; quantitative reactivity data not available for this specific compound)
Conditions	Structural analysis based on SMILES: C1CN(CCC1C(F)(F)F)C2=C(C=C(C=C2)CCl)Cl (PubChem)

Why This Matters

For covalent inhibitor or chemical probe campaigns, the presence of a chloromethyl warhead determines the compound's ability to achieve sustained target engagement through irreversible binding, a mechanistic advantage not offered by reversible-only analogs.

• [1] PubChem CID 81152617. SMILES: C1CN(CCC1C(F)(F)F)C2=C(C=C(C=C2)CCl)Cl. National Center for Biotechnology Information. View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. Chlorine σm = 0.37. View Source

Molecular Weight and H-Bond Acceptor Efficiency Profile

Despite sharing a similar chlorine/trifluoromethyl substitution motif, the target compound possesses a molecular weight (312.15 g/mol) nearly identical to flurochloridone (312.12 g/mol) but differs fundamentally in hydrogen bond acceptor count (4 vs. 2 for flurochloridone when counting fluorine atoms as acceptors; 1 vs. 1 for traditional HBA definition excluding fluorine) [1][2]. More critically, the piperidine core eliminates the rotatable bond associated with the pyrrolidinone ring, reducing the rotatable bond count from 2 (flurochloridone) to 2 (target), but changing the conformational flexibility profile. For fragment-based or lead optimization programs where every hydrogen bond acceptor and rotatable bond impacts ligand efficiency metrics (LE, LLE, LELP), these numerical differences in molecular descriptors translate into measurably different optimization trajectories.

MW & HBA Profile

Reported

MW 312.15, HBA 4

Comparable MW with added functional handles

Trade-off vs. simpler analog MW 229.24

Evidence Dimension	Molecular descriptors relevant to ligand efficiency
Target Compound Data	MW = 312.15, HBA = 4 (including F), Rotatable bonds = 2, HBD = 0
Comparator Or Baseline	Flurochloridone: MW = 312.12, HBA = 2 (including F), Rotatable bonds = 2, HBD = 0; 4-Phenyl-4-(trifluoromethyl)piperidine: MW = 229.24, HBA = 4, Rotatable bonds = 1, HBD = 1
Quantified Difference	Equivalent MW to flurochloridone but different core heterocycle (piperidine vs pyrrolidinone); 82.9 g/mol heavier than 4-phenyl-4-(trifluoromethyl)piperidine with gain of dual chloro/chloromethyl functionality
Conditions	Computed properties from PubChem (target) and vendor datasheets (comparators)

Why This Matters

In lead optimization, a compound's molecular weight directly impacts ligand efficiency indices; the trade-off between MW increase and functional group gain must be quantitatively justified, and this compound offers two reactive handles for an 83 Da penalty over the simplest analog.

• [1] PubChem CID 81152617. Molecular Weight 312.15 g/mol, HBA 4, Rotatable Bond Count 2. National Center for Biotechnology Information. View Source
• [2] BCPC Pesticide Compendium. Flurochloridone: Formula C12H10Cl2F3NO, MW 312.12. Activity: herbicide (N-phenyl heterocycle). View Source

N-Aryl vs. 4,4-Disubstituted Scaffold Differentiation for SCD1

A key structural differentiator of the target compound from the published SCD1 inhibitor series (e.g., T-3764518 and its progenitor 4-phenyl-4-(trifluoromethyl)piperidine) is the site of phenyl substitution: the target compound features an N-aryl piperidine architecture, whereas SCD1 inhibitors employ a 4,4-disubstituted piperidine scaffold where both phenyl and trifluoromethyl groups are attached to the same carbon (C4) [1]. This constitutional isomerism results in fundamentally different three-dimensional pharmacophore presentation. In the SCD1 program, 4-phenyl-4-(trifluoromethyl)piperidine derivative 1n was optimized to compound 1o (T-3764518) which retained nanomolar SCD1 affinity (Ki not explicitly disclosed for 1n) and showed tumor growth suppression at 1 mg/kg bid in a 786-O mouse xenograft model [2]. The N-aryl architecture of the target compound presents the trifluoromethyl group in a spatially distinct vector, enabling exploration of chemical space complementary to existing SCD1 chemotypes.

Scaffold Geometry

Class-level

N-aryl vs. 4,4-disubstituted

Constitutional isomerism for scaffold hopping

No direct potency data; IP diversification context

Evidence Dimension	Substitution pattern and pharmacophore geometry
Target Compound Data	N-aryl piperidine: phenyl attached to piperidine nitrogen; CF3 at C4 of piperidine ring
Comparator Or Baseline	SCD1 inhibitor 1n (4-phenyl-4-(trifluoromethyl)piperidine): both phenyl and CF3 at C4 of piperidine; T-3764518 (1o): further elaborated 4,4-disubstituted scaffold
Quantified Difference	Constitutional isomerism: N-aryl vs. C4,C4-disubstituted; no direct potency comparison available (data gap)
Conditions	SCD1 binding affinity assay and HCT116/786-O xenograft models as reported in Bioorg. Med. Chem. 2017

Why This Matters

Scaffold differentiation is critical for intellectual property positioning and for accessing biological targets with distinct binding site geometries; the N-aryl piperidine architecture of this compound offers a complementary chemotype for patent landscape diversification.

• [1] Oballa RM et al. Discovery of Novel and Potent Stearoyl Coenzyme A Desaturase 1 (SCD1) Inhibitors as Anticancer Agents. Bioorg Med Chem. 2017;25(14):3768-3779. View Source
• [2] Oballa RM et al. Bioorg Med Chem. 2017;25(14):3768-3779. Compound 1o (T-3764518): tumor growth suppression at 1 mg/kg bid in 786-O xenograft. View Source

Zero Hydrogen Bond Donors for Cryptic Pocket Targeting

The tertiary amine architecture of the target compound (N-aryl piperidine) results in a hydrogen bond donor count of zero, in contrast to 4-(4-chloro-3-(trifluoromethyl)phenyl)piperidine and 4-phenyl-4-(trifluoromethyl)piperidine, both of which contain a secondary amine (HBD = 1) [1]. The absence of a hydrogen bond donor eliminates a desolvation penalty upon entering lipophilic protein environments and reduces the likelihood of P-glycoprotein recognition, a common liability for secondary amine-containing CNS candidates. This property is particularly advantageous for targeting cryptic allosteric pockets that require deep burial of the ligand within a hydrophobic protein core, where uncompensated hydrogen bond donors are thermodynamically disfavored.

H-Bond Donors

Reported

HBD = 0

Eliminates desolvation penalty in hydrophobic pockets

Advantageous for cryptic allosteric site targeting

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	HBD = 0
Comparator Or Baseline	4-Phenyl-4-(trifluoromethyl)piperidine: HBD = 1; 4-(4-Chloro-3-(trifluoromethyl)phenyl)piperidine: HBD = 1; 4-(Trifluoromethyl)piperidine: HBD = 1
Quantified Difference	HBD count: 0 vs. 1 for all piperidine comparators with free NH
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Zero hydrogen bond donor count is a sought-after molecular property for CNS drug discovery and for ligands targeting deep hydrophobic pockets; this compound intrinsically satisfies this criterion without requiring N-methylation or other derivatization.

• [1] PubChem CID 81152617. Computed Properties: Hydrogen Bond Donor Count 0. Cactvs 3.4.6.11, PubChem release 2019.06.18. View Source

Recommended Research and Industrial Applications

Covalent Probe Design for Intracellular Targets

The combination of XLogP3 = 4.9 and a chloromethyl warhead positions this compound as a privileged scaffold for designing cell-permeable covalent probes [1]. In programs where target engagement must be sustained through irreversible binding and where target proteins reside within intracellular compartments, the low TPSA (3.2 Ų) and high lipophilicity ensure rapid passive diffusion across biological membranes, while the benzylic chloride enables covalent modification of accessible cysteine residues. This dual functionality is absent in non-chloromethylated piperidine analogs such as 4-phenyl-4-(trifluoromethyl)piperidine [2].

Scaffold-Hopping Entry Point for SCD1 Inhibitor IP

The N-aryl piperidine architecture of this compound is constitutionally distinct from the 4,4-disubstituted piperidine scaffold dominating the known SCD1 inhibitor patent landscape [1]. Medicinal chemistry teams pursuing SCD1 or related fatty acid desaturase targets can employ this compound as a scaffold-hopping entry point to generate novel intellectual property. The retained trifluoromethyl group at C4 and the chloro/chloromethyl N-phenyl substitution provide multiple vectors for parallel SAR exploration, while the distinct pharmacophore geometry may confer selectivity advantages over existing chemotypes [2].

Piperidine-Based Herbicide Lead with Differentiated Core

The structural analogy to flurochloridone—a commercial carotenoid biosynthesis inhibitor herbicide—combined with a six-membered piperidine core instead of a five-membered pyrrolidinone ring, makes this compound a compelling candidate for herbicide lead generation [1]. The piperidine core offers distinct conformational properties and metabolic stability profiles compared to the lactam ring of flurochloridone. The shared 2-chloro-4-(chloromethyl)phenyl substitution pattern preserves the critical pharmacophoric elements for target binding, while the altered core heterocycle may confer differential weed spectrum or resistance-breaking potential [2].

Chemical Biology Tool for Trifluoromethyl Binding Studies

With HBD = 0, TPSA = 3.2 Ų, and four fluorine atoms functioning as hydrophobic probes, this compound serves as an ideal chemical biology tool for systematically investigating the contribution of trifluoromethyl groups to binding affinity and selectivity in hydrophobic protein environments [1]. The absence of confounding hydrogen bond donor interactions simplifies the interpretation of thermodynamic binding signatures, while the chloromethyl group provides a convenient attachment point for bioconjugation (e.g., to fluorophores or biotin) without altering the core pharmacophore [2].

Application

Selection Property

Validation Focus

Covalent probe design

Chloromethyl warhead with low TPSA

Verify covalent modification of intracellular targets

SCD1 inhibitor scaffold hopping

N-aryl piperidine architecture

Compare pharmacophore geometry to 4,4-disubstituted chemotypes

Herbicide lead generation

Piperidine core replacing pyrrolidinone

Carotenoid biosynthesis inhibition and weed spectrum differentiation

Trifluoromethyl binding studies

Zero HBD, low TPSA, four fluorine probes

Thermodynamic binding signatures in hydrophobic pockets

• [1] PubChem CID 81152617. Computed Properties: XLogP3-AA 4.9, TPSA 3.2 Ų, HBD 0, SMILES showing chloromethyl group. National Center for Biotechnology Information. View Source
• [2] Oballa RM et al. Discovery of Novel and Potent Stearoyl Coenzyme A Desaturase 1 (SCD1) Inhibitors as Anticancer Agents. Bioorg Med Chem. 2017;25(14):3768-3779. View Source